3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea

• IUPAC Name: 3-(2-ethoxyphenyl)-1,1-bis(prop-2-enyl)urea
• InChI: InChI=1S/C15H20N2O2/c1-4-11-17(12-5-2)15(18)16-13-9-7-8-10-14(13)19-6-3/h4-5,7-10H,1-2,6,11-12H2,3H3,(H,16,18)
• InChI Key: DKBPNNQISZJGMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N(CC=C)CC=C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea is an organic compound that belongs to the class of urea derivatives This compound is characterized by the presence of an ethoxyphenyl group and two prop-2-en-1-yl groups attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea typically involves the reaction of 2-ethoxyphenyl isocyanate with prop-2-en-1-amine under controlled conditions. The reaction is carried out in an inert atmosphere, usually under nitrogen or argon, to prevent any unwanted side reactions. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete. The product is then purified using column chromatography or recrystallization techniques.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea can be scaled up by using larger reaction vessels and optimizing the reaction conditions to increase yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group or the prop-2-en-1-yl groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles such as halides, amines, and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

3-(2-Ethoxyphenyl)-1-phenylprop-2-en-1-one: A related compound with a similar structure but different functional groups.

3-(2-Ethoxyphenyl)-1,2,4-triazine: Another compound with an ethoxyphenyl group but a different core structure.

Uniqueness

3-(2-Ethoxyphenyl)-1,1-diprop-2-en-1-ylurea is unique due to its specific combination of functional groups and its potential applications in various fields. Its structure allows for diverse chemical reactivity and the possibility of forming a wide range of derivatives.